Cas no 287917-60-6 (5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-2-methyl-6-oxo-)

• Product Name: 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-2-methyl-6-oxo-
• CAS No: 287917-60-6
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 248790
• PubChem ID: 135998932
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-2-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-2-methyl-6-oxo-
• 5-Pyrimidinecarbonitrile,6-amino-1,4-dihydro-2-methyl-4-oxo- (9CI)
• 6-amino-2-methyl-4-oxo-1H-pyrimidine-5-carbonitrile
• 4-Amino-2-methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 287917-60-6

• Inchi： 1S/C6H6N4O/c1-3-9-5(8)4(2-7)6(11)10-3/h1H3,(H3,8,9,10,11)
• InChI Key： IKZBYPGADVGQIM-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(N)N=C(C)N1

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 91.27